3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride
Overview
Description
3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride (3-MTCB-HCl) is a small molecule that has been studied extensively for its potential as a therapeutic agent. 3-MTCB-HCl is a member of the cyclobutanone family of compounds and is structurally similar to the cyclobutanone-based drug, thalidomide. 3-MTCB-HCl has been studied for its ability to modulate the activity of various enzymes and receptors and has been found to have a variety of therapeutic applications.
Scientific Research Applications
3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been studied extensively for its potential as a therapeutic agent. It has been found to have anti-inflammatory and anti-tumor properties and has been studied for its ability to modulate the activity of various enzymes and receptors. 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been found to have a variety of therapeutic applications, including the treatment of chronic pain, inflammation, and cancer.
Mechanism of Action
3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been found to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are important mediators of inflammation and pain. By blocking the activity of COX, 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride reduces the production of prostaglandins, leading to anti-inflammatory and anti-pain effects.
Biochemical and Physiological Effects
3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-pain effects, 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been found to have immunomodulatory, anti-angiogenic, and anti-tumor properties. It has been found to modulate the activity of various enzymes and receptors, including the serotonin receptor 5-HT2A, the histamine receptor H1, and the cannabinoid receptor CB1.
Advantages and Limitations for Lab Experiments
3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been found to be a useful tool for laboratory experiments. It has a relatively low cost and is easily synthesized from commercially available starting materials. However, it is important to note that 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride is a potent inhibitor of the enzyme cyclooxygenase and should be used with caution in laboratory experiments.
Future Directions
There are a variety of potential future directions for research on 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride. These include further investigation of its anti-inflammatory, anti-tumor, and immunomodulatory properties; the development of new synthetic methods for the synthesis of 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride; and the development of new formulations and delivery systems for the compound. Additionally, further research could be done to explore the potential therapeutic applications of 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride, such as its use in the treatment of chronic pain, inflammation, and cancer.
Synthesis Methods
3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride can be synthesized from commercially available starting materials. The synthesis involves the condensation of 1-bromo-3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine with hydrochloric acid. The reaction is carried out at room temperature and the resulting 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride is isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride involves the reaction of 3-methylcyclobutanone with trifluoroacetic acid and ammonium chloride to form 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methylcyclobutanone", "trifluoroacetic acid", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylcyclobutanone is reacted with trifluoroacetic acid and ammonium chloride in the presence of a catalyst to form 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine.", "Step 2: The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine." ] } | |
CAS RN |
2624128-69-2 |
Product Name |
3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride |
Molecular Formula |
C6H9ClF3N |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
